2-(2-Methyl-4-indanylamino)-2-oxazoline

• CAS No.: 101692-41-5
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: N-(2-methyl-2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C13H16N2O/c1-9-7-10-3-2-4-12(11(10)8-9)15-13-14-5-6-16-13/h2-4,9H,5-8H2,1H3,(H,14,15)
• InChI Key: YBDCIZVTGHEHAR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C1)C(=CC=C2)NC3=NCCO3

Description

2-(2-Methyl-4-indanylamino)-2-oxazoline is a substituted oxazoline derivative characterized by a five-membered oxazoline ring (containing one oxygen and one nitrogen atom) with a methyl group at the 2-position and an indanylamino group (a bicyclic indane moiety linked via an amine) at the 4-position. This structural configuration confers unique physicochemical properties, including moderate lipophilicity due to the indane ring and hydrogen-bonding capacity from the oxazoline nitrogen and oxygen atoms.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Weight	Key Applications/Findings	Reference
2-(2-Methyl-4-indanylamino)-2-oxazoline	2-methyl, 4-indanylamino	~260–280 g/mol*	Limited direct data; inferred potential in CNS modulation or polymer crosslinking
2-(2,6-Dimethylphenylamino)-2-oxazoline	2,6-dimethylphenylamino	190.24 g/mol	Studied for autonomic nerve modulation; exhibits α-adrenergic activity
2-(3-Butenyl)-2-oxazoline	3-butenyl side chain	111.14 g/mol	Used in crosslinked hydrogels for biomedical applications (e.g., wound dressings)
2-(4-Nitrile-butyl)-2-oxazoline	4-nitrile-butyl	154.19 g/mol	Functionalized for post-polymerization modifications in biomaterials
2-(2'-Nitro-5'-phenoxyphenyl)-2-oxazoline	2-nitro-5-phenoxyphenyl	346.71 g/mol	Herbicidal activity; disrupts plant growth via unknown mechanisms

*Estimated based on structural analogs.

Toxicity and Biocompatibility

• Poly(2-oxazoline)s like PEtOx are FDA-approved for biomedical use due to low toxicity and high biocompatibility . However, aromatic substituents (e.g., indanylamino) may increase cytotoxicity, as seen in some phenyl-substituted oxazolines .